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Compound of Interest

2-(1-Methylpiperidin-3-yl)acetic
Compound Name: d
aci

Cat. No.: B179204

An In-depth Technical Guide to 2-(1-
Methylpiperidin-3-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available information for 2-(1-
Methylpiperidin-3-yl)acetic acid, a heterocyclic compound of interest in medicinal chemistry
and organic synthesis. Due to the limited publicly available data specific to this molecule, this
document also includes information on closely related piperidine acetic acid derivatives to offer
a broader context for its potential properties and applications.

Physicochemical Properties

Key identifiers and molecular properties for 2-(1-Methylpiperidin-3-yl)acetic acid are
summarized below.
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Property Value Source
CAS Number 169253-08-1 [1]
Molecular Formula CsH1sNO:2 [1]
Molecular Weight 157.21 g/mol [1]
Appearance White solid [1]

Soluble in water and some
Solubility organic solvents (e.g., [1]

alcohols, ethers)

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 2-(1-Methylpiperidin-3-yl)acetic acid are
not readily available in the public domain. However, a general synthetic approach for similar
piperidine acetic acid derivatives involves the alkylation of the corresponding piperidine. For
instance, the synthesis of 2-(3-Methylpiperidin-4-yl)acetic acid can be achieved via nucleophilic
substitution, reacting 3-methylpiperidine with chloroacetic acid under basic conditions.

A generalized synthetic workflow for such a reaction is depicted below.
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Caption: A potential synthetic pathway for 2-(1-Methylpiperidin-3-yl)acetic acid.

Biological Activity and Signaling Pathways
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There is a lack of specific information regarding the biological activity and associated signaling
pathways for 2-(1-Methylpiperidin-3-yl)acetic acid in the reviewed literature. However, the
broader class of piperidine derivatives is known to interact with various biological targets. For
example, some piperidine compounds are investigated for their potential as PROTAC
(Proteolysis Targeting Chimera) linkers, which are molecules that can be used to induce the
degradation of target proteins.

It is important to note that while acetic acid itself can act as a signaling molecule in certain
biological systems, such as in the quorum sensing system of Saccharomyces cerevisiae to
increase 2,3-butanediol production, there is no evidence to suggest that 2-(1-Methylpiperidin-
3-yl)acetic acid participates in similar pathways.

Applications

Based on its chemical structure, 2-(1-Methylpiperidin-3-yl)acetic acid is likely utilized as a
chemical intermediate in the synthesis of more complex molecules. It can serve as a building
block in drug discovery and development, particularly for creating libraries of compounds to be
screened for various biological activities. Additionally, derivatives of this compound could find
applications in the preparation of dyes and softeners.[1]

Safety Information

While specific safety data for 2-(1-Methylpiperidin-3-yl)acetic acid is not detailed, it should be
handled with the standard precautions for laboratory chemicals. It is advisable to prevent
contact with eyes, skin, and the respiratory tract. The compound should be stored away from
ignition sources and oxidizing agents. In case of accidental ingestion or inhalation, immediate
medical attention should be sought.[1]

Disclaimer: This document is intended for informational purposes for a technical audience. The
information on synthesis and potential applications is based on general chemical principles and
data available for structurally related compounds, due to the limited specific data for 2-(1-
Methylpiperidin-3-yl)acetic acid. Researchers should consult original research articles and
safety data sheets before any experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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